Cas no 1417887-91-2 (Stauntosaponin A)

• Product Name: Stauntosaponin A
• CAS No: 1417887-91-2
• Molecular Formula: C₂₈H₃₈O₇
• Molecular Weight: 486.5971
• CID: 1080933
• PubChem ID: 71525042

Stauntosaponin A Properties

Names and Identifiers

• Stauntosaponin A
• Stauntoside C
• [ "Stauntoside C" ]
• HY-N1217
• 1417887-91-2
• CS-0016604
• (2R,3R,4R,6R)-6-[[(1R,4R,5R,8S,16S,19S,22R)-5,19-dimethyl-15,18,20-trioxahexacyclo[14.5.1.01,14.04,13.05,10.019,22]docosa-9,11,13-trien-8-yl]oxy]-4-methoxy-2-methyloxan-3-ol
• AKOS032962709

• InChIKey： KNFHQIUXHMJLPI-IXHFUHRASA-N
• Inchi： 1S/C28H38O7/c1-15-23(29)20(30-4)12-22(33-15)34-17-7-9-26(2)16(11-17)5-6-18-19(26)8-10-28-14-32-27(3)24(28)21(13-31-27)35-25(18)28/h5-6,11,15,17,19-24,29H,7-10,12-14H2,1-4H3/t15-,17+,19+,20-,21-,22+,23-,24-,26+,27-,28+/m1/s1
• SMILES： O1C2=C3C([H])=C([H])C4=C([H])[C@]([H])(C([H])([H])C([H])([H])[C@]4(C([H])([H])[H])[C@@]3([H])C([H])([H])C([H])([H])[C@]32C([H])([H])O[C@]2(C([H])([H])[H])[C@@]3([H])[C@@]1([H])C([H])([H])O2)O[C@@]1([H])C([H])([H])[C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])[H])O1)O[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 486.26200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 3
• Monoisotopic Mass: 486.26175355g/mol
• Heavy Atom Count: 35
• Complexity: 1000
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 75.6

Experimental Properties

• LogP: 3.62080
• PSA: 75.61000
• Boiling Point: 658.8±55.0 °C at 760 mmHg
• Vapor Pressure: 0.0±4.5 mmHg at 25°C
• Flash Point: 352.2±31.5 °C
• Color/Form: Powder
• Density: 1.3±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxasteroids and derivatives